Cas no 2680901-44-2 (benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2680901-44-2
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 5627566
• PubChem ID: 165931006
• Update Time: 2025-05-26

benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate
• EN300-28299752
• 2680901-44-2

• Inchi： 1S/C18H18BrNO2/c1-18(2)12-20(16-14(18)9-6-10-15(16)19)17(21)22-11-13-7-4-3-5-8-13/h3-10H,11-12H2,1-2H3
• InChI Key： PINPUBUZBCQORG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(C(=O)OCC1C=CC=CC=1)CC2(C)C

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate

Introduction to Benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No: 2680901-44-2)

Benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No: 2680901-44-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine substituent at the 7-position and a dimethyl group at the 3-position of the indole core, contribute to its unique chemical properties and reactivity.

The synthesis and application of Benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate have been extensively studied in recent years due to its promising role in drug discovery and development. The indole scaffold is a privileged structure in medicinal chemistry, often found in natural products and pharmacologically active compounds. The bromine atom at the 7-position enhances the electrophilicity of the molecule, making it a valuable intermediate for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are essential for developing novel therapeutic agents.

In addition to its synthetic utility, Benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate has shown potential in various biological assays. Research has indicated that indole derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound may influence its interaction with biological targets, making it a candidate for further investigation in drug design. Recent studies have highlighted the importance of modulating the indole core to enhance bioavailability and target specificity.

The pharmaceutical industry has been increasingly interested in exploring new analogs of indole derivatives due to their favorable pharmacokinetic profiles and low toxicity. The use of computational methods and high-throughput screening has accelerated the discovery process by allowing researchers to rapidly evaluate the potential of various compounds. Benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate has been incorporated into several drug discovery programs as a key intermediate for generating novel lead compounds. Its structural versatility makes it an attractive building block for designing molecules with improved efficacy and reduced side effects.

The role of brominated indole derivatives in medicinal chemistry cannot be overstated. The bromine atom serves as a handle for further chemical manipulation, enabling the synthesis of more complex structures with tailored properties. This has led to the development of new methodologies for constructing heterocyclic compounds, which are essential components of many modern drugs. The study of Benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate contributes to our understanding of how structural modifications can influence biological activity.

Recent advances in synthetic chemistry have also enabled the preparation of more complex derivatives of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing new functional groups into the indole core. These modifications can lead to compounds with enhanced binding affinity and selectivity for biological targets. The development of efficient synthetic routes is crucial for translating promising candidates into viable drug candidates.

The potential applications of Benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in materials science and agrochemical research. For instance, indole derivatives have been explored as intermediates in the synthesis of dyes and pigments due to their ability to form stable complexes with metal ions. This versatility underscores the importance of continued research into this class of compounds.

In conclusion, Benzyl 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its structural features and synthetic utility make it a valuable intermediate for drug discovery and development. The ongoing research into this compound and its derivatives holds promise for the development of novel therapeutic agents with improved efficacy and reduced side effects. As our understanding of medicinal chemistry continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.